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Compound of Interest

Compound Name: (-)-Butaclamol hcl

Cat. No.: B12320171

Get Quote

Introduction: The Stereochemical Imperative
Butaclamol hydrochloride represents a cornerstone tool compound in neuropharmacology,

specifically as a potent, stereoselective dopamine receptor antagonist. It is critical for

researchers to recognize that (+)-Butaclamol (CAS 55528-07-9) is the biologically active

enantiomer, exhibiting high affinity for D1 and D2 dopamine receptors.[1] Its enantiomer, (-)-

Butaclamol (CAS 55528-08-0), is virtually inactive and serves as an essential negative control

to determine non-specific binding.[1]

The handling of this compound requires more than standard laboratory hygiene; it demands a

protocol that preserves its stereochemical integrity and prevents hydrolytic or oxidative

degradation, which can confound binding affinity data (

values).[1] This guide provides a field-proven, self-validating framework for the storage,
solubilization, and usage of Butaclamol HCl.[1]

Physicochemical Profile & Solubility Data
Understanding the solubility limits is the first step in preventing experimental artifacts caused by

micro-precipitation.
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Table 1: Physicochemical Properties and Solubility Limits

Property Data Notes

Molecular Weight 397.98 g/mol Formula:

Appearance White to off-white solid Crystalline powder

Solubility (DMSO) > 10 mg/mL
Recommended for Stock.

Stable at -20°C.

Solubility (Ethanol) ~1 mg/mL

Low solubility.[1][2] Not

recommended for high-conc.

[1] stocks.

Solubility (Water) ~0.25 mg/mL
Poor. Requires pH adjustment

or cyclodextrins.[1]

Hygroscopicity High
Rapidly absorbs atmospheric

moisture.

Light Sensitivity Sensitive
Degrades under UV/Visible

light exposure.

Core Storage Protocol: The "Three-Barrier"
System[1]
The primary cause of Butaclamol degradation is moisture-induced hydrolysis followed by

oxidation.[1] To mitigate this, we employ a "Three-Barrier" storage system for the solid

compound.[1]

Protocol 1: Long-Term Storage of Solid State
Objective: Preserve >99% purity for up to 24 months.

Barrier 1 (Primary Container): Ensure the manufacturer's amber glass vial is tightly sealed. If

the original septum is punctured, transfer the remaining solid to a new, argon-purged amber

vial with a Teflon-lined cap.
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Barrier 2 (Micro-Environment): Place the primary vial inside a secondary container (e.g., a

Falcon tube or a dedicated desiccator jar) containing active silica gel or molecular sieve

packets.[1]

Why? This creates a localized arid environment, protecting the hygroscopic HCl salt even

if the freezer door is opened frequently.

Barrier 3 (Thermal Stability): Store the secondary container at -20°C.

Critical Step: Before opening the vial, allow the entire assembly to equilibrate to room

temperature for 30 minutes. Opening a cold vial in humid room air causes immediate

condensation on the powder, initiating hydrolysis.

Solubilization & Stock Preparation[4][5]
Expert Insight: Do not attempt to dissolve Butaclamol HCl directly in aqueous buffers (PBS,

TBS) for stock solutions.[1] The low solubility (0.25 mg/mL) will result in heterogeneous

suspensions that ruin quantitative binding assays.[1] Dimethyl Sulfoxide (DMSO) is the

mandatory solvent for primary stocks.[1]

Workflow Visualization: Solubilization Strategy
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Solid Butaclamol HCl

Select Solvent

Anhydrous DMSO
(Recommended)
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(>10 mg/mL)

Ethanol
(Limited Use)

Low Solubility
(~1 mg/mL)

Aqueous Buffer
(Avoid for Stock)

Precipitation Risk

Prepare 10 mM Stock
(Vortex 1-2 mins)

Aliquot into Amber Tubes
(Single-Use Volumes)

Store at -20°C
(Protect from Light)

Dilute into Assay Buffer
(Keep DMSO < 0.1%)

On Experiment Day

Click to download full resolution via product page

Figure 1: Decision tree and workflow for the preparation of Butaclamol stock solutions. Green

paths indicate the recommended protocol.

Protocol 2: Preparation of 10 mM Stock Solution
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Target Concentration: 10 mM (approx. 3.98 mg/mL) Solvent: Anhydrous DMSO (Sigma-Aldrich

Grade or equivalent)[1]

Calculate Mass: Weigh approximately 4 mg of Butaclamol HCl.

Calculation:

[1]

Dissolution: Add the calculated volume of DMSO. Vortex vigorously for 60 seconds. The

solution should be clear and colorless.

Visual QC: Hold the vial up to a light source. If any particulate matter remains, sonicate for

30 seconds.

Aliquot: Dispense into light-protective amber microcentrifuge tubes (e.g., 50 µL aliquots).

Why? This prevents freeze-thaw cycles.[1] Each cycle can introduce condensation and

degrade the compound.

Storage: Store aliquots at -20°C. Stable for 3 months.

Handling & Safety: The Invisible Hazard[3]
Butaclamol is a potent neuroleptic. Inhalation of dust or skin absorption can lead to

extrapyramidal symptoms (tremors, rigidity).[1]

Engineering Controls: Always handle the solid powder inside a chemical fume hood.

PPE: Nitrile gloves (double gloving recommended), safety goggles, and a lab coat.[1] If

weighing outside a hood, an N95 respirator is required.

Spill Cleanup: Do not dry sweep. Wet the spill with a paper towel soaked in ethanol/water to

prevent dust generation, then wipe up.

Quality Control: A Self-Validating System
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How do you know your compound is still active? Implement this QC checkpoint before critical

assays.

QC Checkpoint: The "Precipitation Test"
Before adding the stock to your cell culture or protein assay:

Pipette 1 µL of the DMSO stock into 1 mL of your assay buffer (e.g., PBS) in a clear tube.

Vortex immediately.

Pass Criteria: The solution remains clear.

Fail Criteria: Visible cloudiness or opalescence indicates the compound has crashed out of

solution (likely due to old stock or moisture contamination). Do not proceed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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